Cas no 2763975-79-5 (2-Cyclopropoxybenzene-1-sulfonyl fluoride)

• Product Name: 2-Cyclopropoxybenzene-1-sulfonyl fluoride
• CAS No: 2763975-79-5
• MF: C₉H₉FO₃S
• MW: 216.229365110397
• CID: 5559459
• PubChem ID: 165997462
• Update Time: 2025-06-12

2-Cyclopropoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2763975-79-5
• EN300-37158927
• 2-cyclopropoxybenzene-1-sulfonyl fluoride
• 2-Cyclopropoxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C9H9FO3S/c10-14(11,12)9-4-2-1-3-8(9)13-7-5-6-7/h1-4,7H,5-6H2
• InChI Key： WBBNWPTXCUJGEO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC1CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 216.02564348g/mol
• Monoisotopic Mass: 216.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-Cyclopropoxybenzene-1-sulfonyl fluoride

Introduction to 2-Cyclopropoxybenzene-1-sulfonyl fluoride (CAS No. 2763975-79-5)

2-Cyclopropoxybenzene-1-sulfonyl fluoride (CAS No. 2763975-79-5) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a sulfonyl fluoride functional group and a cyclopropoxy substituent. These features contribute to its reactivity and utility in various chemical reactions.

The sulfonyl fluoride functional group is particularly noteworthy due to its ability to participate in a wide range of chemical transformations. It can be readily converted into other functional groups, such as sulfonamides, sulfonates, and thiols, through well-established synthetic routes. This versatility makes 2-Cyclopropoxybenzene-1-sulfonyl fluoride an essential building block in the synthesis of complex organic molecules and pharmaceutical intermediates.

The cyclopropoxy substituent adds another layer of complexity to the molecule. Cyclopropane rings are known for their high reactivity due to the strain inherent in their three-membered ring structure. This strain can be harnessed in various synthetic strategies, such as ring-opening reactions and cycloadditions, making 2-Cyclopropoxybenzene-1-sulfonyl fluoride a valuable reagent in the synthesis of biologically active compounds.

In the context of pharmaceutical research, 2-Cyclopropoxybenzene-1-sulfonyl fluoride has shown promise as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its use in the synthesis of compounds with potential anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of sulfonamide derivatives from 2-Cyclopropoxybenzene-1-sulfonyl fluoride, which exhibited potent anti-inflammatory activity in vitro.

Another area where 2-Cyclopropoxybenzene-1-sulfonyl fluoride has found application is in materials science. The compound's unique combination of functional groups makes it suitable for the preparation of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound to synthesize novel polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings and electronic devices.

The synthesis of 2-Cyclopropoxybenzene-1-sulfonyl fluoride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2-cyclopropoxybenzenesulfonyl chloride with fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride). These methods have been optimized over time to improve efficiency and reduce by-product formation.

From an analytical perspective, 2-Cyclopropoxybenzene-1-sulfonyl fluoride can be characterized using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which is crucial for its use in downstream applications.

In terms of safety and handling, 2-Cyclopropoxybenzene-1-sulfonyl fluoride should be managed with appropriate precautions due to its reactivity and potential health hazards. It is recommended to handle the compound in a well-ventilated area and use personal protective equipment such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

Overall, 2-Cyclopropoxybenzene-1-sulfonyl fluoride (CAS No. 2763975-79-5) is a highly versatile compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for chemists and researchers working on the development of new materials and therapeutic agents.